Pigment Red 49:2 Pigment Red 49:2
Brand Name: Vulcanchem
CAS No.: 1103-39-5
VCID: VC0086328
InChI: InChI=1S/2C20H14N2O4S.Ca/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,23H,(H,24,25,26);/q;;+2/p-2
SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.[Ca+2]
Molecular Formula: C40H26CaN4O8S2
Molecular Weight: 794.9 g/mol

Pigment Red 49:2

CAS No.: 1103-39-5

Main Products

VCID: VC0086328

Molecular Formula: C40H26CaN4O8S2

Molecular Weight: 794.9 g/mol

Pigment Red 49:2 - 1103-39-5

CAS No. 1103-39-5
Product Name Pigment Red 49:2
Molecular Formula C40H26CaN4O8S2
Molecular Weight 794.9 g/mol
IUPAC Name calcium;2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
Standard InChI InChI=1S/2C20H14N2O4S.Ca/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,23H,(H,24,25,26);/q;;+2/p-2
Standard InChIKey UETSCOQSVNUXDH-UHFFFAOYSA-L
Impurities The /FDA/ Commissioner concludes that these colors /D&C Red 10, 11, 12 and 13/ cannot be produced with any reasonable assurance that they will not contain beta-naphthalamine as an impurity
SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.[Ca+2]
Canonical SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.[Ca+2]
Colorform Red
Physical Description DryPowde
PubChem Compound 14201
Last Modified Nov 11 2021
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